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Introduction

Pigment Red 264, chemically known as 3,6-bis([1,1'-biphenyl]-4-yl)-2,5-dihydropyrrolo[3,4-
c]pyrrole-1,4-dione, is a high-performance organic pigment belonging to the
diketopyrrolopyrrole (DPP) class.[1][2] DPP pigments are renowned for their exceptional
stability, lightfastness, and vibrant colors.[3][4] Pigment Red 264 exhibits a distinct bluish-red
hue, high transparency, and excellent resistance to heat, light, and weathering, making it
suitable for demanding applications such as automotive coatings, high-grade industrial paints,
and coloring of plastics.[2][5][6]

The core structure of Pigment Red 264 is the diketopyrrolopyrrole fused ring system, which is
an electron-deficient chromophore.[1][3] The biphenyl groups attached at the 3 and 6 positions
of the DPP core extend the 1t-conjugation, which is responsible for its intense color and
photostability.[1] The planar nature of the molecule facilitates strong intermolecular Tt-1t
stacking and hydrogen bonding (N-H---O=C) in the solid state, contributing to its high thermal
stability and insolubility in common solvents.[2][3]
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The synthesis of DPP pigments was first reported in 1974, and a more efficient, high-yield
pathway was later developed involving the reaction of an aromatic nitrile with a dialkyl
succinate in the presence of a strong base.[3][7] This application note provides a detailed
protocol for the laboratory-scale synthesis of Pigment Red 264, including the preparation of
the crude pigment and a subsequent finishing step to obtain the desired pigmentary properties.

Chemical and Physical Properties

A summary of the key properties of Pigment Red 264 is presented in the table below.

Property Value References

3,6-bis([1,1'-biphenyl]-4-
IUPAC Name yI)-2,5-dihydropyrrolo[3,4- [1][8]
C]pyrrole-1,4-dione

C.l. Name Pigment Red 264 [6]1[81[9]
CAS Number 88949-33-1 [1][8]
Molecular Formula C30H20N202 [1][5][10][11]
Molecular Weight 440.49 g/mol [1][5][10]
Appearance Bluish-red powder [51[6]
Density ~1.38 g/cm?3 [5]

Heat Resistance Up to 300°C [5]

Lightfastness (Blue Wool

Scale)

8 (Excellent)

[5]

Experimental Protocol: Synthesis of Pigment Red

264

This protocol is divided into two main stages: the synthesis of the crude pigment and the post-

synthesis finishing (pigmentation) process.

Part 1: Synthesis of Crude Pigment Red 264
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The synthesis involves the base-catalyzed condensation of dicyclohexyl succinate with 4-
cyanobiphenyl.

Materials and Reagents:

Sodium (Na)

o tert-Amyl alcohol (2-methyl-2-butanol)
e 4-Cyanobiphenyl (C13HoN)

e Dicyclohexyl succinate (CieH2604)

¢ Methanol (CH3OH)

e Deionized water

e Nitrogen gas (N2)

Equipment:

e Three-neck round-bottom flask equipped with a reflux condenser, mechanical stirrer, and
nitrogen inlet/outlet

e Heating mantle with temperature controller
o Beakers, graduated cylinders, and filtration apparatus (Bichner funnel)
Procedure:

o Preparation of Sodium tert-Amylate: In a dry three-neck flask under a nitrogen atmosphere,
add 95.2 mL of tert-amyl alcohol. Carefully add 4.66 g (0.2 mol) of sodium metal in small
portions. Heat the mixture gently to melt the sodium and stir until all the sodium has
dissolved to form a solution of sodium tert-amylate.[9]

» Reaction Mixture: To the freshly prepared sodium tert-amylate solution, add 23.8 g (0.13 mol)
of 4-cyanobiphenyl and 21.0 g (0.07 mol) of dicyclohexyl succinate.[9]
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o Condensation Reaction: Heat the reaction mixture to reflux under a continuous nitrogen
purge. Maintain the reflux and vigorous stirring for 6 hours.[9] The reaction temperature will
typically be between 120-150°C.[2]

e Quenching and Precipitation: After 6 hours, cool the reaction mixture to 90°C. In a separate
beaker, prepare a quenching solution of 200 g of a 1:1 (w/w) mixture of water and methanol.
Pour the hot reaction mixture into the quenching solution with stirring.[9]

o Digestion: Heat the resulting suspension to 50°C and maintain this temperature for 2 hours
to ensure complete precipitation and to aid in particle formation.[9]

« |solation of Crude Pigment: Cool the suspension to room temperature. Filter the solid
product using a Buchner funnel. Wash the filter cake thoroughly with water until the filtrate is
neutral.[9]

e Drying: Dry the red solid in an oven at 80-100°C to a constant weight. This yields the crude
Pigment Red 264. The expected yield is approximately 80%.[9]

Part 2: Pigmentation Finishing

The crude pigment is typically not suitable for direct application and requires a finishing step to
develop the final pigmentary properties, such as crystal phase, particle size distribution, and
dispersibility.[5] This is often achieved by solvent treatment at elevated temperatures.[9]

Materials and Reagents:

e Crude Pigment Red 264 (from Part 1)

e N,N-Dimethylformamide (DMF) or N-Methylpyrrolidone (NMP)

e Deionized water

Equipment:

e Three-neck round-bottom flask with reflux condenser and mechanical stirrer

e Heating mantle
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« Filtration apparatus

Procedure:

Solvent Treatment: Place 30 g of the crude pigment into a flask containing 500 mL of N,N-
dimethylformamide (or a similar high-boiling solvent).[9]

o Reflux: Heat the suspension to reflux and maintain for 3-5 hours with continuous stirring.[9]
« |solation: After reflux, cool the mixture to approximately 50°C and filter the pigment.[9]

e Washing and Drying: Wash the filter cake thoroughly with water to remove any residual
solvent. Dry the finished pigment in an oven. The expected yield for this finishing step is
typically over 90%.[9]

o Pulverization: The dried pigment cake can be gently pulverized to obtain a fine powder.

Safety and Handling Precautions

e Sodium metal is highly reactive with water. All equipment must be scrupulously dry, and the
reaction should be conducted under an inert atmosphere.

o tert-Amyl alcohol is flammable. Handle all organic solvents in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, at all times.

e The fine pigment powder can form dust clouds which may be a dust explosion hazard if not
handled properly.[5]

Diagrams
Synthesis Workflow

The following diagram illustrates the key steps in the laboratory synthesis of Pigment Red 264.
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Part 1: Crude Pigment Synthesis

1. Prepare Sodium tert-Amylate
(Na + tert-Amyl Alcohol)

'

2. Add Reactants
(4-Cyanobiphenyl + Dicyclohexyl Succinate)

'

3. Condensation Reaction
(Reflux for 6h under N2)

'

4. Quench & Precipitate
(in Water/Methanol)

'

5. Isolate & Dry
(Filter, Wash, Dry)

Crude Pigment Red 264

I
Proceed to Finishing
|

Part 2: Pigmer&ation Finishing

1. Solvent Treatment
(Crude Pigment in DMF)

'

2. Reflux
(3-5 hours)

'

3. Isolate & Dry
(Filter, Wash, Dry)

Finished Pigment Red 264
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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